N-(4-(2-(4-hydroxypiperidin-1-yl)-2-oxoethyl)phenyl)-2-(methylthio)nicotinamide

• IUPAC Name: N-[4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl]-2-methylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C20H23N3O3S/c1-27-20-17(3-2-10-21-20)19(26)22-15-6-4-14(5-7-15)13-18(25)23-11-8-16(24)9-12-23/h2-7,10,16,24H,8-9,11-13H2,1H3,(H,22,26)
• InChI Key: IMCOUWBADUYFMD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)NC2=CC=C(C=C2)CC(=O)N3CCC(CC3)O
• Molecular Formula: C20H23N3O3S
• Molecular Weight: 385.5 g/mol

Description

N-(4-(2-(4-hydroxypiperidin-1-yl)-2-oxoethyl)phenyl)-2-(methylthio)nicotinamide is a chemical compound that has gained interest in the scientific community due to its potential applications in various research fields. This compound is commonly referred to as HPOB and has been synthesized using different methods.

Scientific Research Applications

Chemoprevention and Breast Cancer

Fenretinide (4-HPR), a synthetic retinoid related to nicotinamide, has been extensively studied for its effectiveness in inhibiting chemically induced breast cancer in animal models. This compound demonstrates a safer profile with lesser teratogenic effects compared to other retinoids and has shown promise in concentrating within breast tissue, potentially offering protective effects against cancer development. Clinical trials have evaluated its efficacy in preventing secondary tumors in breast cancer patients, indicating its potential for broader chemopreventive applications (Veronesi et al., 1992).

Immunomodulation

Research on 4-HPR has also indicated its ability to enhance natural killer (NK) cell activity, suggesting an immunoenhancing effect that could contribute to its antineoplastic action. This effect was observed in women treated with 4-HPR as part of a randomized phase III trial, where NK activity showed a significant increase compared to those given a placebo (Villa et al., 1993).

Metabolic Effects and Disease Associations

Studies have explored the metabolic roles of nicotinamide and its derivatives, revealing associations with obesity, diabetes, and other metabolic conditions. For instance, serum levels of N(1)-methylnicotinamide were found to correlate with obesity and type 2 diabetes, highlighting the importance of nicotinamide metabolism in these diseases (Liu et al., 2015).

Pharmacokinetics and Bioavailability

The pharmacokinetics of nicotinamide have been studied in both humans and rodents, providing insights into its absorption, distribution, metabolism, and excretion. These studies are essential for understanding the bioavailability and systemic effects of nicotinamide and its derivatives, informing dosing strategies for clinical applications (Petley et al., 1995).